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Cat. No.: B15295538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxynortriptyline is a metabolite of the tricyclic antidepressant nortriptyline. Accurate

quantification of nortriptyline and its metabolites is crucial in clinical and forensic toxicology,

therapeutic drug monitoring, and pharmacokinetic studies. These application notes provide a

comprehensive guide to sourcing and utilizing analytical standards for 3-Hydroxynortriptyline,

including recommended analytical protocols and data presentation.

Sourcing 3-Hydroxynortriptyline Analytical
Standards
Procuring a certified reference material (CRM) or analytical standard for 3-
Hydroxynortriptyline can be challenging as it is a less common metabolite compared to 10-

hydroxynortriptyline. Researchers should consider the following approaches:

Major Chemical Suppliers: Inquire with major suppliers of analytical standards and certified

reference materials, such as Sigma-Aldrich (Merck), Cayman Chemical, and LGC

Standards. While not always listed in their main catalogs, they may offer custom synthesis

services.[1][2]

Specialized Suppliers: Companies specializing in metabolites and stable isotope-labeled

compounds, such as MedChemExpress, may be able to provide the standard or a custom
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synthesis. They are known to supply related compounds like (Z)-10-Hydroxynortriptyline-d3.

[3]

Direct Inquiry with Researchers: Authors of publications that have quantified 3-
Hydroxynortriptyline may be willing to share information on their standard's source.

It is critical to obtain a Certificate of Analysis (CoA) with any purchased standard, detailing its

identity, purity, and concentration.

Chemical and Physical Properties
While specific experimental data for 3-Hydroxynortriptyline is limited in publicly available

literature, properties can be inferred from its parent compound, nortriptyline, and its isomers.

Property Value Source

Molecular Formula C₁₉H₂₁NO [4]

Molecular Weight 279.38 g/mol [4]

Storage Conditions

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 6 months.

[3]

Solubility
Soluble in DMF, DMSO, and

Ethanol.
[3]

Note: The storage and solubility information is based on the related compound (Z)-10-

Hydroxynortriptyline-d3 and should be considered as a guideline. Always refer to the supplier's

specific recommendations.

Analytical Methodology: Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the preferred method for the sensitive and selective quantification of nortriptyline

and its hydroxylated metabolites in biological matrices.[5][6] The following protocol is adapted

from established methods for the analysis of 10-hydroxynortriptyline and is expected to be

suitable for 3-Hydroxynortriptyline.[5][6][7]
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Sample Preparation: Protein Precipitation
To 100 µL of plasma or serum sample, add an appropriate internal standard (e.g., deuterated

nortriptyline or a structural analog).

Add 300 µL of a protein precipitation agent (e.g., acetonitrile or methanol).

Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

Chromatographic Conditions
Column: A C18 reversed-phase column is recommended for the separation of nortriptyline

and its metabolites.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid

in water) and an organic solvent (e.g., acetonitrile or methanol) is typically used.

Flow Rate: A flow rate in the range of 0.3-0.5 mL/min is common.

Column Temperature: Maintaining the column at a constant temperature (e.g., 40°C) will

ensure reproducible retention times.

Mass Spectrometric Conditions
Ionization: Electrospray ionization (ESI) in positive ion mode is effective for the ionization of

nortriptyline and its metabolites.

Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection.

The precursor-to-product ion transitions need to be optimized for 3-Hydroxynortriptyline.

Example MRM Transitions (for 10-hydroxynortriptyline, adaptable for 3-hydroxynortriptyline):
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Analyte Precursor Ion (m/z) Product Ion (m/z)

Nortriptyline 264.2 233.2

10-Hydroxynortriptyline 280.2 215.2

Nortriptyline-d3 (IS) 267.2 233.2

Source: Adapted from Fast and Sensitive LC–MS/MS Assay for Quantification of Nortriptyline

and its Active Metabolites E[8]

Quantitative Data Summary
The following table summarizes typical quantitative parameters from published LC-MS/MS

methods for the analysis of nortriptyline and its 10-hydroxy metabolites. These values provide a

benchmark for method development and validation for 3-Hydroxynortriptyline.

Parameter Nortriptyline
10-
Hydroxynortriptylin
e

Reference

Lower Limit of

Quantification (LLOQ)
0.2 - 1.09 ng/mL 0.5 - 1.09 ng/mL [6][7]

Linearity Range 0.2 - 40 ng/mL 0.5 - 400 ng/mL [5][6]

Precision (%CV) < 15% < 15% [6][7]

Accuracy (%Bias) Within ±15% Within ±15% [6][7]

Experimental Workflow and Logic Diagrams

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample (Plasma/Serum) Add Internal Standard Protein Precipitation (Acetonitrile) Centrifugation Collect Supernatant HPLC Separation (C18 Column) Tandem MS Detection (MRM) Quantification using Calibration Curve Report Results
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Click to download full resolution via product page

Caption: Experimental workflow for the quantification of 3-Hydroxynortriptyline.

Caption: Decision logic for sourcing a 3-Hydroxynortriptyline analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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